Cas no 1261771-77-0 (5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261771-77-0
• MF: C₁₃H₇F₆N
• MW: 291.191804170609
• CID: 4982847
• Update Time: 2025-06-29

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H7F6N/c14-12(15,16)8-5-6-11(20-7-8)9-3-1-2-4-10(9)13(17,18)19/h1-7H
• InChI Key： AXKJHGLAXYBDSZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C(F)(F)F)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261771-77-0)

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine, identified by its CAS number 1261771-77-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple trifluoromethyl groups in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethyl group, denoted as -CF₃, is a fluorinated alkyl group that significantly influences the physicochemical properties of molecules. Its electron-withdrawing nature enhances lipophilicity and metabolic stability, while its steric bulk can modulate binding interactions with biological targets. In the context of drug design, the strategic placement of trifluoromethyl groups can improve pharmacokinetic profiles, including bioavailability, half-life, and resistance to enzymatic degradation. This feature has made such modifications highly sought after in modern medicinal chemistry.

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine exhibits a dual functionality derived from its pyridine core and phenyl rings, both adorned with trifluoromethyl substituents. The pyridine moiety is known for its versatility in interacting with biological systems, often serving as a key pharmacophore in drugs targeting neurological disorders, cardiovascular diseases, and infections. The phenyl ring further enhances the compound's interaction potential by providing additional binding sites or hydrophobic pockets in protein targets.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of this compound as a lead candidate for various therapeutic applications. Studies suggest that derivatives of this structure may exhibit inhibitory activity against enzymes and receptors implicated in cancer progression, inflammation, and metabolic syndromes. The trifluoromethyl groups play a crucial role in fine-tuning the binding affinity and selectivity of these derivatives.

In the realm of drug discovery, the synthesis of 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine has been optimized through various synthetic routes to ensure high yield and purity. Modern methodologies often employ palladium-catalyzed cross-coupling reactions, which facilitate the efficient construction of complex aryl-aryl and aryl-heterocyclic bonds. These synthetic strategies not only enhance efficiency but also allow for modular modifications, enabling researchers to explore a wide array of structural analogs.

The pharmacological profile of this compound has been investigated through both in vitro and in vivo studies. Preliminary findings indicate that certain derivatives exhibit promising biological activity without significant toxicity at therapeutic doses. This aligns with the broader trend in pharmaceutical development toward identifying molecules that balance efficacy with safety profiles. The trifluoromethyl substituents are particularly noteworthy for their ability to enhance binding interactions with biological targets, thereby improving drug potency.

From a chemical biology perspective, understanding the role of fluorine atoms in medicinal chemistry is crucial. Fluorine's unique electronic properties can alter metabolic pathways, influence receptor binding affinities, and even modulate drug delivery systems. The incorporation of multiple trifluoromethyl groups in 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine exemplifies how strategic fluorination can be leveraged to develop next-generation therapeutics.

The industrial significance of this compound extends beyond academic research. Pharmaceutical companies are increasingly investing in fluorinated compounds due to their favorable pharmacokinetic properties and market demand for innovative treatments. As such, 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine represents not only a chemically intriguing molecule but also a commercially viable candidate for further development.

Future research directions may focus on exploring new synthetic pathways to improve scalability and cost-effectiveness while maintaining high purity standards. Additionally, investigating the compound's potential in combination therapies could open up new avenues for treating complex diseases such as cancer and neurodegenerative disorders.

In conclusion,5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261771-77-0) stands as a testament to the innovative spirit of modern pharmaceutical chemistry. Its unique structural features and promising biological activity make it a compelling subject for further study and development within the medicinal chemistry community.